1-(4-(6-Morpholinopyridazin-3-yl)piperazin-1-yl)-2-phenylethanone

• IUPAC Name: 1-[4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C20H25N5O2/c26-20(16-17-4-2-1-3-5-17)25-10-8-23(9-11-25)18-6-7-19(22-21-18)24-12-14-27-15-13-24/h1-7H,8-16H2
• InChI Key: RONJGYCUQDRZLK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3CCOCC3)C(=O)CC4=CC=CC=C4
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

1-(4-(6-Morpholinopyridazin-3-yl)piperazin-1-yl)-2-phenylethanone, also known as MPPE, is a chemical compound that has been widely studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and oncology. In

Scientific Research Applications

Synthesis and Structure-Activity Relationship

• A study detailed the synthesis of pyridazinone analogs with antifungal activity against Candida strains, emphasizing the importance of structural modifications for enhancing bioactivity. These modifications include the integration of morpholine and piperazine moieties to develop potent β-1,3-glucan synthase inhibitors (Zhou et al., 2011).
• Another research elaborated on the synthesis and antimicrobial activity of morpholinyl/piperazinylbenzothiazines, demonstrating their efficacy against bacterial species such as E.coli and Bacillus cereus. This highlights the compound's potential in developing new antimicrobial agents (Sharma et al., 2011).

Chemical Synthesis and Characterization

• The One-Pot Biginelli Synthesis demonstrated the efficient production of novel dihydropyrimidinone derivatives containing the morpholine/piperazine moiety. This method emphasizes a simple and efficient approach to synthesize derivatives with potential biological activities (Bhat et al., 2018).
• Research on the synthesis of highly substituted morpholines and piperazines introduced a versatile de novo synthesis approach, using multicomponent reaction chemistry to enable further substitution at up to four positions. This method fulfills the demand for novel building block design and nontraditional scaffolds previously not accessible (Patil et al., 2017).

Biological Activity and Applications

• The synthesis and structure-activity relationship of pyridazinones as glucan synthase inhibitors identified compounds exhibiting significant efficacy in a mouse model of Candida glabrata infection. This research contributes to the development of new antifungal therapies (Ting et al., 2011).
• A study on the efficient synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity showcases the potential of these compounds in cancer treatment. The research found that certain derivatives exhibited good anticancer activity against various cancer cell lines (Kumar et al., 2013).